Cas no 2649082-84-6 (2-(1-isocyanatoethyl)-5-nitrofuran)

• Product Name: 2-(1-isocyanatoethyl)-5-nitrofuran
• CAS No: 2649082-84-6
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 6588435
• PubChem ID: 165670430
• Update Time: 2025-07-25

2-(1-isocyanatoethyl)-5-nitrofuran Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)-5-nitrofuran
• 2649082-84-6
• EN300-1813625

• Inchi： 1S/C7H6N2O4/c1-5(8-4-10)6-2-3-7(13-6)9(11)12/h2-3,5H,1H3
• InChI Key： HDSVHFJSOMNFEX-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(C)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.03275668g/mol
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-(1-isocyanatoethyl)-5-nitrofuran

Introduction to 2-(1-isocyanatoethyl)-5-nitrofuran (CAS No. 2649082-84-6)

2-(1-isocyanatoethyl)-5-nitrofuran, identified by the Chemical Abstracts Service Number (CAS No.) 2649082-84-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nitrofuran derivatives, which are known for their diverse applications in medicinal chemistry and material science. The unique structure of 2-(1-isocyanatoethyl)-5-nitrofuran features a nitro group at the 5-position of the furan ring, coupled with an isocyanatoethyl substituent at the 2-position. This arrangement imparts distinct reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The isocyanatoethyl moiety in the molecular structure of 2-(1-isocyanatoethyl)-5-nitrofuran is particularly noteworthy, as it introduces a high degree of reactivity that can be exploited in various chemical transformations. Isocyanates are well-known for their ability to participate in polymerization reactions, urethane formation, and other covalent bond-forming processes. This reactivity has positioned 2-(1-isocyanatoethyl)-5-nitrofuran as a potential building block for the development of novel polymers, coatings, and specialty chemicals.

The nitrofuran core of the compound contributes to its pharmacological relevance. Nitrofurans have a long history in medicinal chemistry, with several derivatives exhibiting antimicrobial, antifungal, and anti-inflammatory properties. The presence of the nitro group at the 5-position of the furan ring in 2-(1-isocyanatoethyl)-5-nitrofuran suggests that this compound may retain some of these beneficial biological activities while also offering new opportunities for structural modification and functionalization.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(1-isocyanatoethyl)-5-nitrofuran. These improvements have been driven by the growing demand for high-purity intermediates in pharmaceutical synthesis. Techniques such as catalytic hydrogenation, selective functional group protection, and modern purification methods have enhanced the availability of this compound for research and industrial applications.

In the realm of pharmaceutical research, 2-(1-isocyanatoethyl)-5-nitrofuran has been explored as a precursor for more complex bioactive molecules. The isocyanatoethyl group provides a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or side chains that can modulate biological activity. For instance, researchers have investigated its potential use in designing novel kinase inhibitors or other therapeutic agents targeting specific disease pathways.

The nitro group in 2-(1-isocyanatoethyl)-5-nitrofuran also offers opportunities for redox chemistry, which is crucial in drug development. Nitro groups can be reduced to amino groups under controlled conditions, providing a means to introduce reactive amine functionalities into molecular structures. This transformation has been leveraged in the synthesis of prodrugs or compounds with enhanced solubility and bioavailability.

From a material science perspective, 2-(1-isocyanatoethyl)-5-nitrofuran has shown promise in the development of advanced materials. Its ability to undergo polymerization reactions makes it a candidate for creating novel polyurethane-based materials with tailored mechanical properties. These materials could find applications in coatings, adhesives, and even biodegradable polymers.

The synthesis and application of 2-(1-isocyanatoethyl)-5-nitrofuran also highlight the importance of green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Innovations such as solvent-free reactions, catalytic processes, and energy-efficient methods are being explored to enhance the ecological footprint of producing this compound.

Another area where 2-(1-isocyanatoethyl)-5-nitrofuran has seen increasing interest is in computational chemistry and molecular modeling. Advanced computational techniques allow researchers to predict the behavior of this compound under various conditions, aiding in the design of experiments and optimization of synthetic protocols. These virtual approaches complement traditional experimental methods by providing insights into reaction mechanisms and potential side products.

The biological activity of 2-(1-isocyanatoethyl)-5-nitrofuran has also been studied in vitro using cell culture models. Preliminary results suggest that this compound may exhibit interactions with certain biological targets, although further research is needed to fully elucidate its pharmacological profile. Such studies are crucial for understanding its potential therapeutic applications and for identifying any toxicological concerns that may need to be addressed.

In conclusion, 2-(1-isocyanatoethyl)-5-nitrofuran (CAS No. 2649082-84-6) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new applications for this molecule, 2-(1-isocyanatoethyl)-5-nitrofuran is poised to play an increasingly important role in advancing both fundamental science and applied technologies.